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Compound of Interest

Compound Name: SPI-001

Cat. No.: B15575405 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Note: Publicly available information on a specific molecule designated "SPI-001" in the context

of functional genomics is limited. The following application notes and protocols are based on

the available data for SPY001, a novel, half-life extended monoclonal antibody developed by

Spyre Therapeutics, which is a likely candidate for the intended query. SPY001 is currently in

clinical development for the treatment of Inflammatory Bowel Disease (IBD).

Application Notes
Introduction
SPY001 is an investigational humanized monoclonal IgG1 antibody that targets the α4β7

integrin.[1] This antibody is engineered with a modified Fc region (YTE modification) to extend

its serum half-life.[1] The primary mechanism of action of SPY001 is the inhibition of the

interaction between α4β7 on lymphocytes and the mucosal addressin cell adhesion molecule-1

(MAdCAM-1) on endothelial cells in the gastrointestinal tract.[2][3] This blockage prevents the

trafficking of pathogenic T-lymphocytes to the gut, thereby reducing inflammation. SPY001 is

being developed as a potential best-in-class treatment for IBD, with the prospect of less

frequent subcutaneous dosing.[4][5]

Mechanism of Action
The α4β7 integrin is a key regulator of lymphocyte trafficking to the gut. Its interaction with

MAdCAM-1, which is primarily expressed on the vascular endothelium of the gastrointestinal
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tract, facilitates the adhesion and transmigration of lymphocytes into the inflamed gut tissue.

SPY001 specifically binds to the α4β7 integrin, effectively blocking this interaction and thus

mitigating the inflammatory cascade in IBD.[2][3]
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Start

Coat 96-well plate
with MAdCAM-1-Fc

Block plate with
assay buffer

Add serial dilutions of
SPY001 and controls

Label RPMI-8866 cells
with BCECF-AM

Add labeled cells to wells

Incubate for 1 hour at 37°C

Wash to remove
non-adherent cells

Read fluorescence of
adherent cells

Calculate % inhibition
and determine IC50

End
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Start

Isolate CD4+ T-cells
from PBMCs

Activate T-cells with
anti-CD3/CD28 beads

Treat with SPY001
or isotype control

Extract total RNA

Perform RNA-sequencing

Identify DEGs and
perform pathway analysis

End
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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